![molecular formula C22H21ClN4O3S2 B2551472 N-(4-acetamidophenyl)-2-((4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide CAS No. 941997-59-7](/img/structure/B2551472.png)
N-(4-acetamidophenyl)-2-((4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
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Description
N-(4-acetamidophenyl)-2-((4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O3S2 and its molecular weight is 489.01. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anti-inflammatory Activity
One study focused on the synthesis of novel compounds related to N-(4-acetamidophenyl)-2-((4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide, highlighting their potential anti-inflammatory properties. The compounds showed significant anti-inflammatory activity in assays, indicating their potential for further development as anti-inflammatory agents (K. Sunder & Jayapal Maleraju, 2013).
Antitumor Activity Evaluation
Another study explored the antitumor activities of this compound derivatives. These compounds were evaluated in vitro against human tumor cell lines, with some showing considerable anticancer activity. This suggests their potential as leads in the development of new cancer therapies (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).
Optoelectronic Properties for Electronics
Research into thiazole-based derivatives, including compounds similar to this compound, has identified their optoelectronic properties. These properties are critical for applications in electronic devices, indicating that these compounds could be used in the development of new materials for electronics (P. Camurlu & N. Guven, 2015).
Coordination Complexes and Antioxidant Activity
The synthesis of coordination complexes involving pyrazole-acetamide derivatives showcases the versatility of compounds related to this compound. These complexes were evaluated for their antioxidant activity, highlighting a potential application in the development of antioxidant agents (K. Chkirate et al., 2019).
Properties
IUPAC Name |
2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN4O3S2/c1-13-18(23)4-3-5-19(13)27-20(29)10-17-11-31-22(26-17)32-12-21(30)25-16-8-6-15(7-9-16)24-14(2)28/h3-9,11H,10,12H2,1-2H3,(H,24,28)(H,25,30)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVSVBJNWIINQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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